2-Oxo-1-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxylic acid
Cat. No. B8799182
Key on ui cas rn:
1239164-92-1
M. Wt: 266.25 g/mol
InChI Key: UFBFVWKKYDOQHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:27][N:28]([CH3:29])[CH:30]=[O:31].[Cl:21][C:22]([C:23]([Cl:24])=[O:25])=[O:26].[Cl:32][CH2:33][Cl:34].[O:1]=[c:2]1[n:3](-[c:15]2[cH:16][cH:17][cH:18][cH:19][cH:20]2)[c:4]2[n:5][cH:6][cH:7][cH:8][c:9]2[cH:10][c:11]1[C:12](=[O:13])[OH:14]>>[Cl-:21].[O:1]=[c:2]1[n:3](-[c:15]2[cH:16][cH:17][cH:18][cH:19][cH:20]2)[c:4]2[n:5][cH:6][cH:7][cH:8][c:9]2[cH:10][c:11]1[C:12](=[O:13])[OH:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CN(C)C=O
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
O=C(Cl)C(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
ClCCl
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=C(O)c1cc2cccnc2n(-c2ccccc2)c1=O
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
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Smiles
|
[Cl-]
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Name
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Type
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product
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Smiles
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O=C(O)c1cc2cccnc2n(-c2ccccc2)c1=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
